BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to (Z)-2-Hexenoic
Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2)-2-Hexenoic acid

Cat. No.: B074312

This guide provides a detailed overview of the physicochemical properties of (Z)-2-Hexenoic
acid, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Information

(Z2)-2-Hexenoic acid, also known as cis-2-hexenoic acid, is a medium-chain unsaturated fatty

acid.[1][2][3] Its fundamental properties, including molecular formula and weight, are crucial for
a variety of research and development applications.

Physicochemical Data

The quantitative properties of (Z)-2-Hexenoic acid are summarized in the table below. These
values are essential for experimental design, formulation, and chemical synthesis.
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Property Value Source
Molecular Formula C6H1002 [2][4]
Molecular Weight 114.14 g/mol [2][4]
Average Molecular Weight 114.1424 g/mol

Monoisotopic Molecular
114.068079564 Da

Weight

IUPAC Name (22)-hex-2-enoic acid

CAS Number 1577-28-2 [11[3]
Boiling Point 211-217 °C (estimated) [3114]

- 2.44 - 7.069 g/L at 25 °C
Water Solubility (estimated) [31[4]
estimate

logP (o/w) 1.6 - 1.865 (estimated) [3][4]

Experimental Protocols

The molecular weight and formula for (Z)-2-Hexenoic acid are typically determined and
confirmed through a combination of computational methods and analytical techniques.

Computational Method: The molecular formula is determined by the elemental composition of
the molecule. The molecular weight is calculated based on the atomic weights of the
constituent atoms (6 carbons, 10 hydrogens, and 2 oxygens). These are standard computed
properties available in chemical databases.[2]

Analytical Confirmation: Mass spectrometry is a key experimental technique used to confirm
the molecular weight of a compound. In this process, the molecule is ionized, and the mass-to-
charge ratio of the resulting ions is measured, providing an accurate molecular weight. Gas
chromatography can also be used for the analysis of this compound.[5]

Molecular Structure

The diagram below illustrates the chemical structure of (Z)-2-Hexenoic acid, highlighting the
'Z' configuration of the double bond between the second and third carbon atoms.
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Caption: Molecular structure of (Z)-2-Hexenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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